Cas no 891125-01-2 (N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)
N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
- AB00678860-01
- AKOS024656095
- N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
- 891125-01-2
- F2517-0125
- N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
-
- Inchi: 1S/C19H21N3O5S/c1-4-24-13-10-12(11-14(25-5-2)16(13)26-6-3)18-21-22-19(27-18)20-17(23)15-8-7-9-28-15/h7-11H,4-6H2,1-3H3,(H,20,22,23)
- InChI Key: DQWNZBKKJZUGTA-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3=CC(OCC)=C(OCC)C(OCC)=C3)O2)=O)SC=CC=1
Computed Properties
- Exact Mass: 403.12019195g/mol
- Monoisotopic Mass: 403.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.285±0.06 g/cm3(Predicted)
- pka: 10.30±0.70(Predicted)
N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2517-0125-2μmol |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-5μmol |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-10μmol |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-20μmol |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-1mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-2mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-3mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-4mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-5mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2517-0125-10mg |
N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
891125-01-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
Comprehensive Overview of N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 891125-01-2)
N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 891125-01-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxadiazole and thiophene moieties, exhibits potential applications in drug discovery and advanced material development. Its molecular structure combines a triethoxyphenyl group with a carboxamide functionality, making it a versatile candidate for interdisciplinary studies.
In recent years, the demand for heterocyclic compounds like N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the global focus on combating antibiotic resistance. The compound's oxadiazole ring is known for its stability and electron-withdrawing properties, which are critical in medicinal chemistry for optimizing drug-like properties.
The synthesis of CAS No. 891125-01-2 involves multi-step organic reactions, including condensation and cyclization processes. Its thiophene-carboxamide segment contributes to its solubility profile, a hot topic in drug formulation circles where improving bioavailability is a priority. This aligns with frequent searches like "how to enhance drug solubility" or "role of heterocycles in drug design," making this compound a relevant case study.
Beyond pharmaceuticals, N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has been explored in organic electronics. Its conjugated system suggests utility in OLEDs or sensors, addressing the growing market demand for sustainable materials. This dual applicability answers common queries such as "organic compounds for green technology" while showcasing the molecule's adaptability.
Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques frequently searched by chemistry professionals. The triethoxyphenyl group's electron-donating effects are often discussed in structure-activity relationship (SAR) studies, a trending subtopic in computational chemistry forums.
Regulatory-wise, CAS 891125-01-2 is not listed under restricted categories, but proper handling protocols apply. Its thermal stability (a key search term for industrial applications) has been tested up to 250°C, making it suitable for high-temperature processes—a detail valuable to material engineers.
In conclusion, N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide represents a compelling intersection of medicinal chemistry and advanced materials science. Its multifaceted properties continue to inspire research across disciplines, from targeted drug delivery to smart materials, positioning it as a compound of enduring scientific interest.
891125-01-2 (N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)